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Leucocianidol nuclear magnetic resonance NMR
spectrum

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Leucocianidol

CAS No.: 93527-39-0

Cat. No.: S605626

Available Chemical Data for Leucocianidol

The table below consolidates the key identified chemical information for leucocianidel from the literature.

Property Details

IUPAC Name (2R,3S,4S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,4,5,7-
tetrol [1]

Other Names Leucocyanidin, 3,3',4,4',5,7-Flavanhexol, Procyanidol [2] [1]

Molecular Formula C1s5H1407 [2] [1]

Molecular Weight 306.27 g/mol [2] [1]

CAS Registry Number 93527-39-0 [2]

PubChem CID 440833 [3] [4]

Solubility Considered very hydrophobic and practically insoluble in water [1]

Hydrogen Bond Donors 6 [2]
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Property Details
Hydrogen Bond 7[2]
Acceptors

Proposed Workflow for Obtaining the NMR Spectrum

Since experimental NMR data was not found in the current search, the following workflow outlines the

recommended steps to acquire it.
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Start: Need Leucocianidol
NMR Spectrum

Online Database Search

Click to download full resolution via product page

Pathway to obtain leucocianidol NMR data

Suggestions for Next Steps

Based on the workflow above, here are specific actions you can take:
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e Specialized Natural Product Databases: Search platforms like the Natural Products Magnetic
Resonance Database (NP-MRD), which was cited as having predicted spectra for leucocianidol, for
any newly uploaded experimental data [1].

e Broader Spectral Libraries: Query major spectral data repositories such as PubChem [3],
ChemSpider, or SDBS (Spectral Database for Organic Compounds). Use the known CAS number
(93527-39-0) or PubChem CID (440833) for your search.

¢ Scientific Literature Search: Perform a targeted search on scholarly databases (e.g., SciFinder,
Reaxys, Google Scholar) using the terms "leucocianidol NMR," "leucocyanidin NMR," or its IUPAC
name. The compound has been isolated from plants like Grewia bicolor and Terminalia arjuna [5] [1],
so research papers on these sources are promising.

e Spectral Prediction: If experimental data remains elusive, computational tools can predict NMR
shifts. The NP-MRD card indicates that 13C NMR and 1H NMR spectra have already been
predicted for leucocianidol, which can serve as a useful reference until experimental data is found

[1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Showing NP-Card for procyanidol (NP0260781) [np-mrd.org]

2. Leucocianidol [lookchem.com]

3. (2R,3S,4S5)-2-(3,4-Dihydroxyphenyl)-3,4-dihydro-2H-1 ... [pubchem.ncbi.nim.nih.gov]
4. Underlying Mechanisms of Bergenia spp. to Treat ... [pmc.nchi.nim.nih.gov]

5. grewia bicolor [ujpronline.com]

To cite this document: Smolecule. [Leucocianidol nuclear magnetic resonance NMR spectrum].
Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b605626#leucocianidol-nuclear-magnetic-resonance-nmr-

spectrum]

Disclaimer & Data Validity:

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.smolecule.com/products/s605626?utm_src=pdf-body
https://np-mrd.org/natural_products/NP0260781
https://pubchem.ncbi.nlm.nih.gov/compound/440833
https://www.smolecule.com/products/s605626?utm_src=pdf-body
https://ujpronline.com/index.php/journal/article/download/1312/1879
https://np-mrd.org/natural_products/NP0260781
https://www.smolecule.com/products/s605626?utm_src=pdf-body
https://np-mrd.org/natural_products/NP0260781
https://www.smolecule.com/products/s605626?utm_src=pdf-custom-synthesis
https://np-mrd.org/natural_products/NP0260781
https://www.lookchem.com/ProductWholeProperty_LCPL1829897.htm
https://pubchem.ncbi.nlm.nih.gov/compound/440833
https://pmc.ncbi.nlm.nih.gov/articles/PMC10535166/
https://ujpronline.com/index.php/journal/article/download/1312/1879
https://www.smolecule.com/products/b605626#leucocianidol-nuclear-magnetic-resonance-nmr-spectrum
https://www.smolecule.com/products/b605626#leucocianidol-nuclear-magnetic-resonance-nmr-spectrum
https://www.smolecule.com/products/b605626#leucocianidol-nuclear-magnetic-resonance-nmr-spectrum
https://www.smolecule.com/products/b605626#leucocianidol-nuclear-magnetic-resonance-nmr-spectrum
https://www.smolecule.com/products/s605626?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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